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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B1586678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended as a technical guide for trained professionals in research and

development environments. The information provided is based on publicly available safety data

sheets and general laboratory safety principles. It is not exhaustive and should be used as a

supplement to, not a replacement for, a thorough risk assessment and adherence to all

applicable institutional and regulatory safety protocols. While specific quantitative toxicological

data such as LD50 and LC50 values for (-)-Menthyloxyacetic acid were not found in the

reviewed literature, the safety recommendations herein are based on its GHS hazard

classification.

Chemical Identification and Physical Properties
(-)-Menthyloxyacetic acid is a chiral resolving agent commonly used in the synthesis of

enantiomerically pure compounds. Understanding its physical and chemical properties is

fundamental to its safe handling.
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Property Value Citation(s)

Synonyms

(-)-Menthoxyacetic Acid,

(1R,2S,5R)-(-)-Menthoxyacetic

acid, (-)-Menthyl

carboxymethyl ether

[1][2][3]

CAS Number 40248-63-3 [1][3][4]

EC Number 254-857-2 [1][4]

Molecular Formula C₁₂H₂₂O₃ [1][3][4]

Molecular Weight 214.30 g/mol [3][4]

Physical State
Solid (Crystal - Powder) at

20°C
[1]

Appearance Very pale yellow to yellow [1]

Melting Point 52-55 °C [4][5]

Boiling Point 163-164 °C at 10 mmHg [4][5]

Density 1.01 g/mL at 20 °C [4][5]

Flash Point >113 °C (>230 °F) [4][5]

Storage Temperature
2-8°C, in a cool, dark, and dry

place
[5]

Hazard Identification and Classification
(-)-Menthyloxyacetic acid is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Citation(s)

Skin

Corrosion /

Irritation

2 ! Warning

H315:

Causes skin

irritation

[1][4]

Serious Eye

Damage /

Eye Irritation

2 ! Warning

H319:

Causes

serious eye

irritation

[1][4]

Specific

Target Organ

Toxicity

(Single

Exposure)

3 ! Warning

H335: May

cause

respiratory

irritation

[4][5]

Note: Quantitative toxicological data (e.g., LD50, LC50) for (-)-Menthyloxyacetic acid is not

readily available in the public domain. All handling procedures should be based on its potential

as a skin, eye, and respiratory irritant.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

Engineering Controls
Ventilation: All handling of (-)-Menthyloxyacetic acid powder should be conducted in a well-

ventilated area. A certified chemical fume hood is required when there is a potential for

generating dust or aerosols.[1]

Safety Equipment: Safety showers and eyewash stations must be readily accessible in the

immediate work area.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following diagram outlines a logical workflow

for PPE selection based on the intended experimental procedure.
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Start: Procedure involving
(-)-Menthyloxyacetic acid

Minimum PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Potential for dust
 or aerosol generation?

Risk of splash?

No
Add:

- Dust respirator (e.g., N95)
- Work in a fume hood

Yes

Handling large quantities
(e.g., >100g)?

No
Upgrade to:

- Chemical splash goggles

Yes

Add:
- Chemical-resistant apron

Yes

Add:
- Face shield

Click to download full resolution via product page

Caption: PPE Selection Workflow for (-)-Menthyloxyacetic Acid.
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Hygiene Measures
Wash hands and face thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Remove and wash contaminated clothing before reuse.[1]

Storage Conditions
Keep the container tightly closed.[1]

Store in a cool, dark, and dry place, at a recommended temperature of 2-8°C.[5]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol Citation(s)

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing.

Seek medical attention if you

feel unwell.

[1]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, seek medical advice.

[1]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

medical attention.

[1]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Seek medical

attention if you feel unwell.

[1]

Accidental Release Measures (Spill Protocol)
For small spills of (-)-Menthyloxyacetic acid powder:

Evacuate and Secure: Restrict access to the spill area.

Ventilate: Ensure adequate ventilation. If in a poorly ventilated area, evacuate and contact

emergency services.

Don Appropriate PPE: At a minimum, wear a lab coat, nitrile gloves, and chemical splash

goggles. If there is a risk of dust inhalation, a dust respirator is required.

Containment: Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).
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Neutralization (for acidic solids): Cautiously apply a weak base like sodium bicarbonate to

the contained spill.

Collection: Carefully sweep the neutralized mixture into a designated, labeled waste

container. Avoid creating dust.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the waste according to institutional and local regulations.

The following diagram illustrates the workflow for responding to a spill.
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Spill of (-)-Menthyloxyacetic acid occurs

Assess spill size
 and risk

Small Spill
(<10g, contained)

Small

Large Spill
(>10g or uncontained)

Large

Don appropriate PPE Evacuate immediate area

Cover with inert
absorbent material

Neutralize with
sodium bicarbonate

Sweep into labeled
waste container

Decontaminate area
with soap and water

Dispose of waste per
institutional protocols

Alert supervisor and
call emergency services

Click to download full resolution via product page

Caption: Spill Response Workflow for (-)-Menthyloxyacetic Acid.
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Fire-Fighting Measures
Aspect Protocol Citation(s)

Suitable Extinguishing Media
Dry chemical, foam, water

spray, carbon dioxide.
[1]

Specific Hazards

Combustion may produce

carbon monoxide and carbon

dioxide.

[1]

Protective Equipment

Firefighters should wear self-

contained breathing apparatus

and full protective clothing.

[6][7]

Stability and Reactivity
Aspect Information Citation(s)

Chemical Stability
Stable under recommended

storage conditions.
[6]

Conditions to Avoid Strong heating. [6]

Incompatible Materials Strong oxidizing agents. [1]

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon combustion.
[1]

Disposal Considerations
Dispose of (-)-Menthyloxyacetic acid and its containers in accordance with local, regional,

and national regulations. Do not allow the product to enter drains.[1] Waste material should be

treated as hazardous.

Experimental Protocols
Protocol for Weighing and Preparing Solutions

Preparation:
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Ensure a chemical fume hood is operational.

Gather all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker,

stir bar, and appropriate solvent.

Don the required PPE as determined by the PPE Selection Workflow (Section 3.2).

Weighing:

Place a weigh paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of (-)-Menthyloxyacetic acid from its storage

container to the weigh paper using a clean spatula. Perform this step inside the fume hood

to minimize dust exposure.

Close the storage container immediately after use.

Solution Preparation:

Place the beaker containing the appropriate volume of solvent and a stir bar on a stir plate

inside the fume hood.

Carefully add the weighed (-)-Menthyloxyacetic acid to the solvent.

Stir until the solid is completely dissolved.

Cleanup:

Dispose of the weigh paper in the designated solid chemical waste container.

Wipe down the spatula and any contaminated surfaces with a damp cloth, disposing of the

cloth in the appropriate waste stream.

Wash hands thoroughly after the procedure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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